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Compound of Interest

Compound Name: 3-CPMT

Cat. No.: B149280 Get Quote

Disclaimer: 3-Chlorophenmetrazine (3-CPMT), also known as 3-CPM or PAL-594, is a research

chemical intended for laboratory and forensic applications only.[1][2][3] It is not for human or

veterinary use.[1] The toxicological properties of this compound have not been fully

investigated. Researchers must conduct a thorough risk assessment before handling and

adhere to all institutional and governmental safety guidelines. The information provided here is

a guide and should be supplemented by a compound-specific Safety Data Sheet (SDS) and

institutional standard operating procedures (SOPs).

Chemical and Physical Properties
A summary of the known physical and chemical properties of 3-CPMT is provided below. This

data is essential for proper handling, storage, and experimental design.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b149280?utm_src=pdf-interest
https://www.benchchem.com/product/b149280?utm_src=pdf-body
https://www.caymanchem.com/product/33664/3-chlorophenmetrazine-(hydrochloride)
https://en.wikipedia.org/wiki/3-Chlorophenmetrazine
https://www.wikiwand.com/en/articles/3-Chlorophenmetrazine
https://www.caymanchem.com/product/33664/3-chlorophenmetrazine-(hydrochloride)
https://www.benchchem.com/product/b149280?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name
2-(3-chlorophenyl)-3-

methylmorpholine
[2][4]

Synonyms
3-CPM, PAL-594, 3-chloro

Phenmetrazine
[1][2]

Molecular Formula C₁₁H₁₄ClNO [2][4]

Molar Mass 211.69 g/mol [2][4]

CAS Number 1097796-78-5 [2][4]

Appearance Crystalline solid [5]

Solubility (hydrochloride salt)
DMSO: 10 mg/ml; PBS (pH

7.2): 10 mg/ml
[1]

Stability

Stable under recommended

storage conditions. Avoid

strong oxidizers.

Decomposition Products
Carbon monoxide, carbon

dioxide, nitrogen oxides.

Hazard Identification and Safety
There is conflicting information in available Safety Data Sheets (SDSs) for 3-CPMT. One

source classifies the substance as not hazardous, while another indicates potential for harm

and irritation.[6] Therefore, a conservative approach is mandatory. Researchers should treat 3-
CPMT as a potentially hazardous substance.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://en.wikipedia.org/wiki/3-Chlorophenmetrazine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorophenmetrazine
https://www.caymanchem.com/product/33664/3-chlorophenmetrazine-(hydrochloride)
https://en.wikipedia.org/wiki/3-Chlorophenmetrazine
https://en.wikipedia.org/wiki/3-Chlorophenmetrazine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorophenmetrazine
https://en.wikipedia.org/wiki/3-Chlorophenmetrazine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorophenmetrazine
https://en.wikipedia.org/wiki/3-Chlorophenmetrazine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorophenmetrazine
https://www.lgcstandards.com/CN/zh/3-Chlorophenmetrazine-hydrochloride-A-crystalline-solid-/p/CAY-33664
https://www.caymanchem.com/product/33664/3-chlorophenmetrazine-(hydrochloride)
https://www.benchchem.com/product/b149280?utm_src=pdf-body
https://syntharise.com/wp-content/uploads/2021/01/3-chlorophenmetrazine-HCl.pdf
https://www.benchchem.com/product/b149280?utm_src=pdf-body
https://www.benchchem.com/product/b149280?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement
Classification
(Source 1)[6]

Classification
(Source 2)

Recommended
Action

Acute Toxicity (Oral,

Dermal, Inhalation)

Category 4: May be

harmful if swallowed,

in contact with skin, or

if inhaled.

Not classified. No

special measures

required.

Avoid ingestion, skin

contact, and

inhalation. Use

appropriate PPE.

Skin

Corrosion/Irritation

Category 2: Causes

skin irritation.

Does not irritate the

skin.

Avoid skin contact.

Wear chemical-

resistant gloves.

Eye Damage/Irritation
Category 2A: Causes

serious eye irritation.
Not required.

Wear safety goggles

or a face shield.[7][8]

Target Organ Toxicity

Single exposure

(Category 3): May

cause respiratory

irritation.

Not classified.

Handle in a well-

ventilated area or

chemical fume hood.

[6]

Personal Protective Equipment (PPE)
A thorough hazard assessment should guide the selection of PPE.[7][9] The minimum required

PPE for handling 3-CPMT includes:

Body Protection: A lab coat must be worn.[9][10] For tasks with a higher risk of splashes, a

chemically resistant apron may be necessary.

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[7]

Chemical splash goggles should be worn when handling solutions.[7][8] A face shield worn

over goggles is recommended when there is a significant splash hazard.[7][10]

Hand Protection: Chemically resistant gloves are mandatory.[10] Disposable nitrile gloves

provide limited protection for incidental contact and should be changed immediately after

exposure.[7] For prolonged handling or immersion, heavier-duty gloves should be

considered.
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Respiratory Protection: For handling powders outside of a certified chemical fume hood or

for procedures that may generate aerosols, a respirator (e.g., N95 or higher) may be

required based on risk assessment.[6][8]

Hazard Assessment

PPE Selection
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Figure 1. General workflow for selecting appropriate PPE.

Handling and Storage Protocols
Engineering Controls:
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All procedures involving solid 3-CPMT or concentrated solutions should be performed in a

certified chemical fume hood to minimize inhalation exposure.[6]

A safety shower and eyewash station must be readily accessible.

Protocol for Handling Solid 3-CPMT:

Preparation: Designate a specific area for handling the compound. Ensure the work surface

is clean and uncluttered.

PPE: Don the appropriate PPE as determined by your risk assessment (See Section 3).

Weighing: Use a balance inside a fume hood or a ventilated balance safety enclosure. Use

anti-static tools if necessary.

Transfer: Handle the solid carefully to avoid generating dust. Use a spatula or other

appropriate tool for transfers.

Cleanup: After handling, decontaminate the work surface and any equipment used with an

appropriate solvent (e.g., 70% ethanol), collecting the cleaning materials as hazardous

waste.

Handwashing: Wash hands thoroughly with soap and water after removing gloves.

Storage:

Store 3-CPMT in a tightly sealed, properly labeled container.[11][12]

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizers.

Store in a locked cabinet or other secure location to prevent unauthorized access.[6]

Emergency Procedures
Spill Cleanup:
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Minor Spill (Solid):

Alert others in the area.

Wearing appropriate PPE, gently cover the spill with a damp paper towel to avoid raising

dust.

Carefully scoop the material into a container labeled for hazardous waste.

Wipe the area with a wet paper towel, disposing of it as hazardous waste.[13]

Decontaminate the area with soap and water.

Minor Spill (Liquid):

Alert others in the area.

Contain the spill using absorbent material (e.g., spill pads or sand), working from the

outside in.[14]

Once fully absorbed, scoop the material into a sealable, labeled hazardous waste

container.[14]

Wipe the area with a wet paper towel and decontaminate with soap and water.[13]

Major Spill:

Evacuate the immediate area.[14]

Alert your institution's Environmental Health and Safety (EHS) office or emergency

response team.

Close doors to the affected area to confine the hazard.[14]

Do not attempt to clean up a large spill without proper training and equipment.
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Figure 2. Workflow for responding to a chemical spill.
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First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek medical attention.[15]

Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap

and water. Seek medical attention if irritation persists.[6]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

Waste Disposal
All 3-CPMT waste, including contaminated consumables (gloves, paper towels, pipette tips)

and rinseates, must be disposed of as hazardous chemical waste.

Protocol for Waste Disposal:

Segregation: Collect 3-CPMT waste in a dedicated, compatible, and leak-proof container.[11]

[16] Do not mix with incompatible wastes.[11]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "3-Chlorophenmetrazine".[17] The accumulation start date must also be

recorded.[17]

Storage: Keep the waste container sealed except when adding waste.[11][12] Store it in a

designated satellite accumulation area within the lab.

Disposal: Contact your institution's EHS office to arrange for pickup and disposal.[11] Do not

dispose of 3-CPMT down the drain or in regular trash.[16]
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Figure 3. Workflow for hazardous chemical waste disposal.
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3-CPMT is a norepinephrine-dopamine releasing agent (NDRA).[2][3] It potently induces the

release of dopamine (DA) and norepinephrine (NE), with a much weaker effect on serotonin (5-

HT).[2] This action is presumed to occur via interaction with monoamine transporters (DAT,

NET, SERT) on the presynaptic neuron, leading to transporter-mediated efflux of

neurotransmitters from the cytoplasm into the synaptic cleft.
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Figure 4. Presumed signaling pathway of 3-CPMT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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